![molecular formula C12H9N3O4 B6010678 3-{[(4-hydroxyphenyl)amino]carbonyl}-2-pyrazinecarboxylic acid](/img/structure/B6010678.png)
3-{[(4-hydroxyphenyl)amino]carbonyl}-2-pyrazinecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[(4-hydroxyphenyl)amino]carbonyl}-2-pyrazinecarboxylic acid, also known as HPPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. HPPC belongs to the class of pyrazinecarboxylic acids and has a molecular weight of 308.27 g/mol.
Mechanism of Action
The mechanism of action of 3-{[(4-hydroxyphenyl)amino]carbonyl}-2-pyrazinecarboxylic acid is not fully understood, but it is believed to involve the modulation of various signaling pathways and molecular targets. In cancer cells, this compound has been shown to inhibit the activity of enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis. In inflammation, this compound has been found to suppress the activation of NF-κB and MAPK signaling pathways, which are known to play a crucial role in the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to activate the Nrf2/ARE signaling pathway, leading to the upregulation of antioxidant enzymes and the protection against oxidative stress-induced damage.
Biochemical and Physiological Effects:
This compound has been shown to exert various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the suppression of inflammation, and the protection against oxidative stress-induced damage. This compound has also been found to modulate the expression of various genes involved in cell cycle regulation, DNA repair, and apoptosis.
Advantages and Limitations for Lab Experiments
3-{[(4-hydroxyphenyl)amino]carbonyl}-2-pyrazinecarboxylic acid has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, this compound also has some limitations, such as its low bioavailability and poor pharmacokinetic properties, which may limit its therapeutic efficacy in vivo.
Future Directions
There are several future directions for 3-{[(4-hydroxyphenyl)amino]carbonyl}-2-pyrazinecarboxylic acid research, including the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the identification of novel molecular targets and signaling pathways. Furthermore, the potential combination of this compound with other chemotherapeutic agents or targeted therapies may enhance its therapeutic efficacy and reduce its side effects. Overall, this compound has significant potential as a therapeutic agent for various diseases, and further research is warranted to fully explore its therapeutic potential.
Synthesis Methods
3-{[(4-hydroxyphenyl)amino]carbonyl}-2-pyrazinecarboxylic acid can be synthesized through a multistep process involving the reaction of 4-hydroxybenzene-1,3-diamine with pyrazine-2-carboxylic acid. The reaction is carried out in the presence of a suitable solvent and a catalyst under controlled temperature and pressure conditions. The resulting product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.
Scientific Research Applications
3-{[(4-hydroxyphenyl)amino]carbonyl}-2-pyrazinecarboxylic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and oxidative stress-related disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, this compound has been shown to scavenge free radicals and protect against oxidative stress-induced damage.
Properties
IUPAC Name |
3-[(4-hydroxyphenyl)carbamoyl]pyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O4/c16-8-3-1-7(2-4-8)15-11(17)9-10(12(18)19)14-6-5-13-9/h1-6,16H,(H,15,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMPRSIXQQWMQPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=NC=CN=C2C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.